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Compound of Interest

Compound Name: PF-04217903

Cat. No.: B1684695

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for PF-04217903, a potent and selective c-Met kinase inhibitor. The
following procedures are based on available safety data and general best practices for
laboratory chemical waste management.

Chemical and Physical Properties

A summary of the key properties of PF-04217903 is provided below to inform safe handling and
disposal decisions.
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Property

Value

Source

Molecular Formula

C19H16NsO (free base)

[1]

C20H20NsO4S (mesylate)

[2]

Molecular Weight

372.38 g/mol (free base)

[1]

468.49 g/mol (mesylate)

[2]

CAS Number 956905-27-4 (free base) [1][3]
956906-93-7 (mesylate) [11[2]
Appearance Solid powder [1]
Soluble in DMSO.[1][3][4][5]
Solubility Insoluble in water and ethanol.
[5]
Store solid and solutions at
Storage 4°C or -20°C for long-term

storage.[1][2][3][6]1[7]

Hazard Identification and Safety Precautions

PF-04217903 is a substance that has not been fully tested for its hazards.[2] Therefore, it
should be handled with care by personnel trained and familiar with handling potent active
pharmaceutical ingredients.[2]

Potential Hazards:

e May be harmful if swallowed or inhaled.[2]

o Exposure may cause irritation of the respiratory tract, eyes, and skin.[2]
o May cause allergic respiratory and skin reactions.[2]

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective
equipment should be used when handling PF-04217903:[2]
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Respiratory Protection: NIOSH/MSHA-approved respirator.[2]

Hand Protection: Chemical-resistant rubber gloves.[2]

Eye Protection: Chemical safety goggles.[2]

Skin and Body Protection: Protective clothing.[2]

All handling of the compound should be conducted in a laboratory fume hood.[2] A safety
shower and eye bath should be readily available.[2]

Disposal Procedures

The disposal of PF-04217903 and its containers must be conducted in accordance with all
applicable federal, state, and local regulations for chemical waste. As the substance's hazards
are not fully characterized, it should be treated as a potent and hazardous chemical.

Step-by-Step Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of PF-04217903
waste.
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Waste Preparation

Segregate PF-04217903 Waste
(Solid, Liquid, Contaminated Materials)

l

Use Designated, Labeled, and Leak-Proof
Waste Containers

Transfer to Collection Point

Waste Collec%ion & Storage

[Collect Waste in a Fume Hoodj

[Securely Seal Waste Containers]

l

Store in a Designated, Secure, and
Ventilated Waste Accumulation Area

Ready for Disposal

Final Disposal

Consult Institutional EHS for Specific
Disposal Guidelines

l

Arrange for Pickup by a Licensed
Hazardous Waste Disposal Service

Click to download full resolution via product page

PF-04217904 Disposal Workflow
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Detailed Disposal Protocols

1.

Waste Segregation:

Solid Waste: Collect un-used or expired PF-04217903 powder, contaminated personal
protective equipment (gloves, lab coats), and other contaminated solid materials (e.g., weigh
boats, pipette tips) in a designated, clearly labeled hazardous waste container.

Ligquid Waste: Collect solutions containing PF-04217903 in a separate, compatible, and
clearly labeled hazardous liquid waste container. Avoid mixing with other incompatible
chemical wastes.

Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in a
designated sharps container.

. Containerization:

All waste containers must be in good condition, compatible with the chemical, and have a
secure, tight-fitting lid.

Clearly label each container with "Hazardous Waste," the full chemical name "PF-04217903,"
and any known hazard characteristics (e.g., "Toxic," "Potent Compound").

. Storage:

Store waste containers in a designated and secure waste accumulation area that is well-
ventilated.

The storage area should be away from general laboratory traffic and incompatible materials.

. Final Disposal:

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines and procedures for the disposal of potent or uncharacterized research chemicals.

Disposal should be carried out through a licensed hazardous waste disposal company. Do
not dispose of PF-04217903 down the drain or in the regular trash.
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Accidental Release Measures

In the event of a spill, follow these procedures:[2]
e Evacuate the immediate area.
o Cordon off the spill area.[2]

o Wear the appropriate personal protective equipment, including a self-contained breathing
apparatus, protective clothing, and heavy rubber gloves.[2]

» For small spills, absorb the material with an inert absorbent material and place it in a sealed
container for disposal.

» For large spills, contact your institution's EHS or emergency response team.

First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention.

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Swallowing: If swallowed, wash out the mouth with copious amounts of water and call a
physician.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document. BenchChem. [Essential Guide to the Proper Disposal of PF-
04217903]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684695#pf-04217903-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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